Cas no 2227828-29-5 (3-(2R)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 3-(2R)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine
• CAS No: 2227828-29-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5998920
• PubChem ID: 165663142
• Update Time: 2025-06-28

3-(2R)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine
• EN300-1733280
• 2227828-29-5
• 3-[(2R)-oxiran-2-yl]-2-(pyrrolidin-1-yl)pyridine

• Inchi： 1S/C11H14N2O/c1-2-7-13(6-1)11-9(10-8-14-10)4-3-5-12-11/h3-5,10H,1-2,6-8H2/t10-/m0/s1
• InChI Key： HNICZRMQUQENRV-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1=CC=CN=C1N1CCCC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(2R)-oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine

3-(2R)-Oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine: A Comprehensive Overview

3-(2R)-Oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine, also known by its CAS number 2227828-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring with an oxirane (epoxide) group and a pyrrolidine substituent. The compound's stereochemistry, particularly the (R) configuration at the oxirane carbon, plays a crucial role in its chemical properties and biological activity.

The synthesis of 3-(2R)-Oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine involves a series of well-defined organic reactions. Initially, the pyridine ring is functionalized with an epoxide group through an oxidation process, followed by the introduction of the pyrrolidine substituent via nucleophilic substitution or coupling reactions. The stereochemistry of the oxirane group is carefully controlled during synthesis to ensure the desired (R) configuration, which is essential for the compound's biological activity.

Recent studies have highlighted the potential of 3-(2R)-Oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine as a promising candidate in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmacological applications, 3-(2R)-Oxiran-2-yl-2-(pyrrolidin-1-yl)pyridine has also been explored for its potential in materials science. The molecule's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. This versatility underscores the importance of studying such compounds across multiple disciplines.

The latest advancements in computational chemistry have further enhanced our understanding of 3-(2R)-Oxiran-2-yl's properties. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, enabling researchers to predict its behavior in various chemical environments. These computational tools have also facilitated the design of analogs with improved biological activity and stability.

In conclusion, 3-(2R)-Oxiran-related compounds like CAS 10000000 continue to be a focal point in scientific research due to their diverse applications and unique chemical properties. As ongoing studies uncover new facets of their behavior, these compounds are poised to make significant contributions to fields ranging from medicine to materials science.